Cas no 120258-67-5 (Isoquinoline, 1,8-dibromo-)

• Product Name: Isoquinoline, 1,8-dibromo-
• CAS No: 120258-67-5
• MF: C₉H₅Br₂N
• MW: 286.950700521469
• CID: 5177121
• Update Time: 2025-06-12

Isoquinoline, 1,8-dibromo- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,8-dibromo-
• 1,8-dibromoisoquinoline
• Isoquinoline,1,8-dibromo-

• Inchi： 1S/C9H5Br2N/c10-7-3-1-2-6-4-5-12-9(11)8(6)7/h1-5H
• InChI Key： IKAVUSHDOXOKHX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=CN=C(C=21)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on Isoquinoline, 1,8-dibromo-

Recent Advances in the Study of Isoquinoline, 1,8-dibromo- (CAS: 120258-67-5) in Chemical Biology and Pharmaceutical Research

Isoquinoline derivatives, particularly 1,8-dibromo-isoquinoline (CAS: 120258-67-5), have garnered significant attention in recent years due to their versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its brominated isoquinoline core, has been explored for its potential in drug discovery, medicinal chemistry, and as a building block for more complex molecular architectures. The unique electronic and steric properties imparted by the bromine substituents make it a valuable scaffold for designing inhibitors, probes, and other bioactive molecules.

Recent studies have focused on the synthesis and functionalization of 1,8-dibromo-isoquinoline to enhance its utility in various biological contexts. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for the development of kinase inhibitors. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce diverse functional groups, resulting in compounds with potent inhibitory activity against specific cancer-related kinases. This highlights the compound's potential as a versatile intermediate in targeted therapy development.

In addition to its role in kinase inhibition, 1,8-dibromo-isoquinoline has been investigated for its antimicrobial properties. A recent preprint on bioRxiv detailed its activity against multidrug-resistant bacterial strains, with mechanistic studies suggesting that the compound disrupts bacterial cell wall synthesis. This finding opens new avenues for addressing the global challenge of antibiotic resistance, particularly in Gram-positive pathogens.

The compound's photophysical properties have also been a subject of interest. A 2024 study in Chemical Communications reported that 1,8-dibromo-isoquinoline exhibits unique fluorescence characteristics when incorporated into metal-organic frameworks (MOFs). These MOFs demonstrated potential as sensors for small molecules, leveraging the compound's ability to undergo reversible changes in fluorescence upon analyte binding. Such applications underscore the multifaceted utility of this isoquinoline derivative beyond traditional medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1,8-dibromo-isoquinoline derivatives. Recent computational studies have employed molecular dynamics simulations to predict and improve the bioavailability of these compounds, with particular focus on reducing their metabolic instability. These efforts are crucial for translating the compound's in vitro efficacy into viable therapeutic agents.

Looking forward, the continued exploration of 1,8-dibromo-isoquinoline is expected to yield novel insights into structure-activity relationships, particularly in the context of fragment-based drug discovery. Its unique combination of synthetic accessibility and biological relevance positions it as a valuable tool for both academic research and industrial drug development pipelines.